Cas no 1898425-01-8 (tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate
• CAS No: 1898425-01-8
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6445047
• PubChem ID: 117472295
• Update Time: 2025-06-08

tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate
• EN300-1873580
• tert-butyl N-{5-[1-(1-aminoethyl)cyclopropyl]-2-hydroxyphenyl}carbamate
• 1898425-01-8

• Inchi： 1S/C16H24N2O3/c1-10(17)16(7-8-16)11-5-6-13(19)12(9-11)18-14(20)21-15(2,3)4/h5-6,9-10,19H,7-8,17H2,1-4H3,(H,18,20)
• InChI Key： WAEOLRBABBPPDF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate

Introduction to Tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 1898425-01-8)

Tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate, with the CAS number 1898425-01-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular formula of tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate underscores its intricate composition, which includes a tert-butyl group, a carbamate moiety, and a cyclopropyl-substituted phenyl ring. The presence of these functional groups not only contributes to its unique chemical behavior but also opens up diverse possibilities for its biological activity. Specifically, the hydroxyl group and the aminoethyl side chain enhance its potential as a pharmacophore, enabling interactions with biological targets that could lead to therapeutic benefits.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their versatility and efficacy in modulating biological pathways. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The tert-butyl group in this compound adds stability to the carbamate moiety, making it more resistant to hydrolysis and thus enhancing its shelf life and bioavailability.

One of the most compelling aspects of tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate is its potential application in the field of drug discovery. The cyclopropyl ring is a structural feature that has been increasingly recognized for its role in enhancing binding affinity and selectivity towards certain biological targets. This makes it an attractive scaffold for designing molecules that can interact specifically with disease-causing proteins or enzymes. For instance, studies have shown that cyclopropyl-containing compounds can exhibit inhibitory effects on various kinases and other enzymes involved in cancer progression.

The hydroxyl group and the aminoethyl side chain further contribute to the compound's pharmacological profile. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. On the other hand, the aminoethyl side chain can form ionic or hydrogen bonds with charged or polar residues on proteins, enhancing the compound's ability to interact with biological systems. These features make tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate a promising candidate for further investigation in drug development.

Recent research has begun to explore the potential of this compound in addressing various therapeutic challenges. For example, studies have indicated that carbamate derivatives can exhibit anti-inflammatory properties by modulating inflammatory pathways. The specific arrangement of functional groups in tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate suggests that it may be able to interact with enzymes such as COX-2 or NF-κB, which are key players in inflammation.

In addition to its anti-inflammatory potential, this compound has also shown promise in preliminary studies related to neurodegenerative diseases. The ability of carbamates to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders. The structural features of tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate, particularly the cyclopropyl ring and the hydroxyl group, suggest that it may be able to interact with receptors or enzymes involved in neurodegenerative processes such as Alzheimer's disease or Parkinson's disease.

The synthesis of tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of sensitive functional groups such as the carbamate moiety necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, paving the way for more extensive research and development.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate may exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability, which are essential for effective drug delivery.

In conclusion, tert-butyl N-{5-1-(1-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 1898425-01-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by functional groups such as the tert-butyl group, carbamate moiety, cyclopropyl ring, hydroxyl group, and aminoethyl side chain, makes it a versatile scaffold for designing novel therapeutic agents. Ongoing research continues to uncover its potential applications in various therapeutic areas, including anti-inflammatory treatments and neurodegenerative disease management.